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Get Quote

The table below summarizes the key identifiers and physical properties of diallyl oxalate from technical

databases [1] [2] [3].

Property Value

CAS Registry Number 615-99-6 [1] [4] [3]

Molecular Formula C₈H₁₀O₄ [1] [3] [5]

Molecular Weight 170.16 g/mol [1] [2] [3]

Boiling Point 85-86 °C at 3 mm Hg [1] [2] [3]

Density 1.1582 g/mL (exact value) [1] [3]

Refractive Index 1.4481 (estimate) [1] [2] [3]

Common Name Diallyl oxalate

IUPAC Name bis(prop-2-en-1-yl) oxalate [1] [3] [5]
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Reported Synthesis Method

A patent (US4005128A) describes a catalytic process for preparing oxalate esters, which is applicable to

diallyl oxalate [6]. The general reaction involves carbon monoxide and an alcohol, with a specific catalyst

system.

Reaction Equation: ( 2 \text{ROH} + 2 \text{CO} + 1/2 \text{O}_2 \rightarrow (\text{COOR})_2 +
\text{H}_2\text{O} )

Catalyst System: A homogeneous mixture of [6]:
Copper Salt: e.g., Copper(II) chloride (CuCl₂), Copper(II) sulfate (CuSO₄)

Palladium Salt: e.g., Palladium(II) chloride (PdCl₂)
Lewis Base Ligand: e.g., Triphenylphosphine

Solvent: The corresponding alcohol (e.g., allyl alcohol)
Reaction Conditions: Conducted under carbon monoxide and oxygen pressure.

The following diagram outlines the catalytic cycle for this synthesis method:

Reaction Mixture:
 Allyl Alcohol, CO, O₂

Catalyst System:
 Pd Salt, Cu Salt, Ligand

Reaction Pressure

Diallyl Oxalate + H₂O

Esterification

Click to download full resolution via product page

Chemical Decomposition

A study on the pyrolysis of diallyl oxalate vapor found that its decomposition can be sensitized by ethyl

radicals [7]. The primary reaction pathway involves the addition of an ethyl radical to diallyl oxalate,
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followed by the dismutation of the adduct. This process yields an allyl radical, carbon dioxide, and pentene-

1 [7].

Safety and Handling

The available safety information is limited to risk and safety phrases [1] [2] [3]:

Risk Statements: R36/37/38 (Irritating to eyes, respiratory system, and skin).
Safety Statements: S26-S36 (In case of contact with eyes, rinse immediately with plenty of water

and seek medical advice; Wear suitable protective clothing).

Biological Context and Research Note

It is important to distinguish diallyl oxalate from diallyl trisulfide (DATS), which is a different,

biologically active organosulfur compound found in garlic [8]. The search results do not provide specific

information on the pharmacological profile, biological signaling pathways, or metabolic fate of diallyl

oxalate itself.

Research into oxalate metabolism generally focuses on its role as a metabolic end-product and its association

with conditions like kidney stones and systemic inflammation [9]. However, this research does not

specifically involve the diallyl ester form.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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